Cas no 1396799-78-2 (5-chloro-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-1H-indole-2-carboxamide)

• Product Name: 5-chloro-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-1H-indole-2-carboxamide
• CAS No: 1396799-78-2
• MF: C₂₁H₁₉ClN₆O₂
• MW: 422.867562532425
• CID: 6262405
• PubChem ID: 71792104
• Update Time: 2024-01-13

5-chloro-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-1H-indole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-{1-3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}-1H-indole-2-carboxamide
• BS-8103
• 5-chloro-N-[1-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]-1H-indole-2-carboxamide
• 5-chloro-N-(1-(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)-1H-indole-2-carboxamide
• 5-chloro-N-{1-[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}-1H-indole-2-carboxamide
• AKOS024542134
• F6240-5079
• 1396799-78-2
• VU0539479-1

• Inchi： 1S/C21H19ClN6O2/c22-14-4-5-15-13(10-14)11-16(25-15)19(29)27-21(6-2-1-3-7-21)20-26-18(28-30-20)17-12-23-8-9-24-17/h4-5,8-12,25H,1-3,6-7H2,(H,27,29)
• InChI Key： OOGFFRFQOQXDNC-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(NC1(C3=NC(C4C=NC=CN=4)=NO3)CCCCC1)=O)N2

Computed Properties

• Exact Mass: 422.1258016g/mol
• Monoisotopic Mass: 422.1258016g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives